Cas no 944458-59-7 (Dimethyl 2,5-diethynyl terephthalic acid)

• Product Name: Dimethyl 2,5-diethynyl terephthalic acid
• CAS No: 944458-59-7
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• MDL: MFCD13194556
• CID: 3036741
• Update Time: 2025-05-23

Dimethyl 2,5-diethynyl terephthalic acid Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2,5-diethynyl terephthalic acid

• MDL： MFCD13194556
• Inchi： 1S/C14H10O4/c1-5-9-7-12(14(16)18-4)10(6-2)8-11(9)13(15)17-3/h1-2,7-8H,3-4H3
• InChI Key： ZRLQGJCNIUKZLF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#C)C(C(=O)OC)=CC=1C#C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Dimethyl 2,5-diethynyl terephthalic acid

Recent Advances in the Application of Dimethyl 2,5-diethynyl terephthalic acid (CAS: 944458-59-7) in Chemical Biology and Pharmaceutical Research

Dimethyl 2,5-diethynyl terephthalic acid (CAS: 944458-59-7) has emerged as a pivotal compound in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its ethynyl and terephthalic acid functional groups, has been extensively studied for its potential in drug design, material science, and bio-conjugation strategies. Recent studies have highlighted its role as a building block for the synthesis of advanced materials and bioactive molecules, making it a subject of significant interest among researchers.

One of the most notable applications of Dimethyl 2,5-diethynyl terephthalic acid is its use in the development of novel drug delivery systems. Researchers have leveraged its ethynyl groups for click chemistry reactions, enabling the efficient conjugation of therapeutic agents to carrier molecules. This approach has been particularly valuable in the design of targeted drug delivery systems, where precise control over drug release and localization is critical. Recent publications have demonstrated the compound's efficacy in enhancing the bioavailability and stability of poorly soluble drugs, addressing a key challenge in pharmaceutical development.

In addition to its pharmaceutical applications, Dimethyl 2,5-diethynyl terephthalic acid has shown promise in the field of material science. Its rigid terephthalic acid backbone and reactive ethynyl groups make it an ideal candidate for the synthesis of porous organic polymers (POPs) and metal-organic frameworks (MOFs). These materials have been explored for their potential in gas storage, catalysis, and sensing applications. A 2023 study published in the Journal of Materials Chemistry A reported the successful incorporation of this compound into a MOF structure, which exhibited exceptional thermal stability and selective gas adsorption properties.

Recent advancements in synthetic methodologies have further expanded the utility of Dimethyl 2,5-diethynyl terephthalic acid. A team of researchers from MIT developed a novel one-pot synthesis route that significantly improves the yield and purity of the compound, as detailed in their 2022 publication in Organic Letters. This breakthrough has streamlined its production, making it more accessible for large-scale applications. Furthermore, computational studies have provided insights into the compound's electronic properties, aiding in the rational design of derivatives with tailored functionalities.

The compound's potential in bioimaging and diagnostics has also been a focal point of recent research. Its ability to form stable conjugates with fluorescent dyes and nanoparticles has been exploited for the development of advanced imaging probes. A 2023 study in ACS Nano demonstrated the use of Dimethyl 2,5-diethynyl terephthalic acid-based probes for real-time tracking of cellular processes, offering new avenues for understanding disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in the widespread adoption of Dimethyl 2,5-diethynyl terephthalic acid. Issues such as scalability, cost-effectiveness, and biocompatibility need to be addressed to fully realize its potential in clinical and industrial settings. Ongoing research efforts are focused on optimizing synthetic protocols and exploring new applications, with the aim of overcoming these limitations. Collaborative initiatives between academia and industry are expected to play a crucial role in advancing the field.

In conclusion, Dimethyl 2,5-diethynyl terephthalic acid (CAS: 944458-59-7) represents a versatile and highly valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its importance as a tool for innovation in drug development, material science, and diagnostics. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to the advancement of science and technology in the coming years.